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Compound of Interest

5-Bromo-3-fluoro-2-
Compound Name:
hydroxybenzaldehyde

cat. No.: B1273059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-3-fluoro-2-
hydroxybenzaldehyde, a halogenated salicylaldehyde derivative. It serves as a crucial
building block in the synthesis of Schiff bases and other complex organic molecules, with
significant potential in materials science and medicinal chemistry. This document outlines its
chemical and physical properties, safety and handling protocols, synthesis methodologies, and
key applications.

Chemical and Physical Properties

5-Bromo-3-fluoro-2-hydroxybenzaldehyde, also known as 5-Bromo-3-fluorosalicylaldehyde,
Is a multifunctional organic compound.[1] Its core structure is a benzene ring substituted with
bromo, fluoro, hydroxyl, and aldehyde functional groups.[1] These groups impart unique
reactivity, making it a valuable intermediate in various synthetic pathways.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value

CAS Number 251300-28-4[1][2][3][4]

IUPAC Name 5-bromo-3-fluoro-2-hydroxybenzaldehyde[2]
Synonyms 5-Bromo-3-fluorosalicylaldehyde[1][3]

Molecular Formula

C7H4BrFO2[1][2]

SMILES C1=C(C=C(C(=C1C=0)0)F)BI[2]
e INChI=1S/C7H4BrFO2/c8-5-1-4(3-
n
10)7(11)6(9)2-5/h1-3,11H[2]
InChiKey YYCQXIWKIRQWHN-UHFFFAOYSA-N[?]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 219.01 g/mol [1][2]
Appearance Solid (form)
Melting Point 112 °C - 116 °C[1]
Purity >97%][1]

Safety and Hazard Information

Proper handling of 5-Bromo-3-fluoro-2-hydroxybenzaldehyde is essential in a laboratory

setting. It is classified as an irritant.[2] The following tables summarize its GHS classifications

and necessary precautionary measures.

Table 3: GHS Hazard Classification
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Hazard Class

Hazard Statement

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[2]

Serious Eye Damage/Eye Irritation (Category 2)

H319: Causes serious eye irritation[2]

Specific Target Organ Toxicity, Single Exposure
(Category 3)

H335: May cause respiratory irritation[2]

Table 4: Precautionary Statements and PPE

Code Precautionary Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[2]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[2]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
Store in a well-ventilated place. Keep container
P403+P233 ,
tightly closed.
Dispose of contents/container to an approved
P501

waste disposal plant.[2]

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 5-Bromo-3-fluoro-2-hydroxybenzaldehyde is

not readily available in the provided search results, a general synthetic approach can be

inferred from the synthesis of structurally similar compounds, such as 3-bromo-5-fluoro-4-

hydroxybenzaldehyde. The synthesis typically involves the electrophilic substitution of a

substituted phenol.
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General Synthetic Workflow:

A plausible synthesis route would start with 3-fluoro-2-hydroxybenzaldehyde (3-
fluorosalicylaldehyde), which is commercially available. The subsequent step would be a

regioselective bromination reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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